Cas no 2171971-37-0 (2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid)

• Product Name: 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid
• CAS No: 2171971-37-0
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 5993188
• PubChem ID: 165603933
• Update Time: 2025-11-04

2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid
• EN300-1500055
• 2171971-37-0
• 2-{1-benzyl-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]piperidin-4-yl}acetic acid

• Inchi： 1S/C33H37N3O5/c37-30(35-33(21-31(38)39)16-19-36(20-17-33)22-24-9-2-1-3-10-24)15-8-18-34-32(40)41-23-29-27-13-6-4-11-25(27)26-12-5-7-14-28(26)29/h1-7,9-14,29H,8,15-23H2,(H,34,40)(H,35,37)(H,38,39)
• InChI Key： WSGZJBYZPDQNOO-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid

Comprehensive Analysis of 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid (CAS No. 2171971-37-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid (CAS No. 2171971-37-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the development of novel therapeutics and biochemical research. Its unique properties make it a valuable intermediate in the synthesis of peptides and other bioactive molecules, aligning with current trends in personalized medicine and targeted drug delivery.

The compound's name, 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid, highlights its structural complexity, featuring a benzyl group, a piperidine ring, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. These moieties are critical in modern peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where the Fmoc group is widely used for temporary protection of amino acids. Researchers and pharmaceutical companies are increasingly focusing on Fmoc-protected intermediates like this compound to streamline the production of peptide-based drugs, which are gaining traction due to their high specificity and reduced side effects.

One of the most searched topics in this domain is the role of Fmoc in peptide synthesis, and this compound serves as an excellent example. The Fmoc group ensures selective deprotection under mild conditions, minimizing side reactions and preserving the integrity of the peptide chain. This attribute is particularly valuable in the synthesis of complex peptides, such as those used in oncology and immunology. Additionally, the piperidine ring in the structure contributes to the compound's stability and bioavailability, making it a preferred choice for researchers exploring new drug candidates.

Another area of interest is the compound's potential applications in drug discovery and development. With the rise of computational chemistry and AI-driven drug design, molecules like 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid are being scrutinized for their interactions with biological targets. The benzyl and acetic acid functionalities provide sites for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing demand for fragment-based drug discovery and structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial research.

From a synthetic chemistry perspective, the compound's CAS No. 2171971-37-0 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. The meticulous documentation of such compounds is essential for reproducibility and compliance with Good Manufacturing Practices (GMP). Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common logistical challenges in the pharmaceutical supply chain.

In conclusion, 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopiperidin-4-yl}acetic acid (CAS No. 2171971-37-0) represents a versatile and valuable tool in modern chemistry and drug development. Its structural features, including the Fmoc group, piperidine ring, and benzyl moiety, cater to the needs of peptide synthesis and medicinal chemistry. As the scientific community continues to explore innovative therapeutic approaches, this compound is poised to play a critical role in advancing research and development efforts worldwide.